Cas no 1158570-31-0 ((5-Chloro-6-methyl-1,3-benzoxazol-2-yl)methylamine Hydrochloride)

• Product Name: (5-Chloro-6-methyl-1,3-benzoxazol-2-yl)methylamine Hydrochloride
• CAS No: 1158570-31-0
• MF: C₉H₁₀Cl₂N₂O
• MW: 233.09450006485
• MDL: MFCD11696391
• CID: 1067946
• PubChem ID: 44118448
• Update Time: 2025-08-05

(5-Chloro-6-methyl-1,3-benzoxazol-2-yl)methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-6-methyl-1,3-benzoxazol-2-yl)-methylamine hydrochloride
• MFCD11696391
• 1158570-31-0
• AKOS027426051
• (5-Chloro-6-methylbenzo[d]oxazol-2-yl)methanamine hydrochloride
• ALBB-003856
• (5-chloro-6-methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride
• (5-chloro-6-methyl-1,3-benzoxazol-2-yl)methanamine;hydrochloride
• [(5-Chloro-6-methyl-1,3-benzoxazol-2-yl)methyl]amine HCl
• 1-(5-Chloro-6-methyl-1,3-benzoxazol-2-yl)methanamine hydrochloride
• [(5-chloro-6-methyl-1,3-benzoxazol-2-yl)methyl]amine hydrochloride
• (5-Chloro-6-methyl-1,3-benzoxazol-2-yl)methylamine Hydrochloride

• MDL： MFCD11696391
• Inchi： 1S/C9H9ClN2O.ClH/c1-5-2-8-7(3-6(5)10)12-9(4-11)13-8;/h2-3H,4,11H2,1H3;1H
• InChI Key： MOYJWBXVVCQFNI-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1C)OC(CN)=N2.Cl

Computed Properties

• Exact Mass: 232.0170183g/mol
• Monoisotopic Mass: 232.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

(5-Chloro-6-methyl-1,3-benzoxazol-2-yl)methylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5-Chloro-6-methyl-1,3-benzoxazol-2-yl)methylamine Hydrochloride

Comprehensive Overview of (5-Chloro-6-methyl-1,3-benzoxazol-2-yl)methylamine Hydrochloride (CAS No. 1158570-31-0)

(5-Chloro-6-methyl-1,3-benzoxazol-2-yl)methylamine Hydrochloride (CAS No. 1158570-31-0) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the benzoxazole family, a class of heterocyclic compounds known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting specific enzymes or receptors.

The molecular structure of (5-Chloro-6-methyl-1,3-benzoxazol-2-yl)methylamine Hydrochloride features a chloro and methyl substitution pattern, which enhances its reactivity and binding affinity. This makes it a valuable intermediate in synthesizing more complex molecules. Recent studies highlight its role in developing small-molecule inhibitors, a hot topic in cancer research and neurodegenerative diseases. The compound's hydrochloride salt form improves its solubility, facilitating its use in aqueous-based experiments.

In the context of drug design, CAS No. 1158570-31-0 is often explored for its pharmacophore characteristics. Pharmacophores are molecular frameworks that interact with biological targets, and this compound's structure aligns with trends in precision medicine. For instance, its benzoxazole core is frequently investigated in kinase inhibition, a key area in oncology therapeutics. Researchers are also examining its potential in central nervous system (CNS) drug development, given its ability to cross the blood-brain barrier.

The synthesis of (5-Chloro-6-methyl-1,3-benzoxazol-2-yl)methylamine Hydrochloride involves multi-step organic reactions, including cyclization and amination processes. These methods are optimized for high yield and purity, critical for high-throughput screening in drug discovery. The compound's CAS registry number (1158570-31-0) ensures precise identification in chemical databases, aiding cheminformatics studies. Its spectral data (NMR, MS) are well-documented, supporting its characterization in academic and industrial labs.

From an SEO perspective, this compound aligns with trending searches like "benzoxazole derivatives in medicine" and "small-molecule drug candidates 2024." Its relevance to AI-driven drug discovery also makes it a popular subject in computational chemistry forums. Researchers frequently query "how to synthesize 5-chloro-6-methyl benzoxazole derivatives" or "applications of CAS 1158570-31-0," reflecting its growing importance. The compound's versatility bridges organic chemistry and biotechnology, making it a cross-disciplinary topic of interest.

Quality control for (5-Chloro-6-methyl-1,3-benzoxazol-2-yl)methylamine Hydrochloride adheres to Good Manufacturing Practices (GMP), ensuring consistency for preclinical studies. Analytical techniques like HPLC and LC-MS verify its purity, which is crucial for structure-activity relationship (SAR) studies. The compound's stability under various pH conditions is another active research area, particularly for formulation scientists designing oral or injectable drugs.

In summary, CAS No. 1158570-31-0 represents a promising scaffold in modern medicinal chemistry. Its benzoxazole backbone and functional group modifications offer ample opportunities for innovation in targeted therapy. As the scientific community prioritizes sustainable chemistry and green synthesis, future work may explore eco-friendly routes to produce this compound, further enhancing its appeal in life sciences.